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Compound of Interest

Compound Name: 4-(1-Chloroethyl)pyridine

Cat. No.: B11817711

Get Quote

Technical Monograph: 4-(1-Chloroethyl)pyridine
Part 1: Chemical Identity & Core Identifiers
4-(1-Chloroethyl)pyridine is a specialized heterocyclic building block. Unlike its more common

analog 4-(chloromethyl)pyridine, the 1-chloroethyl derivative possesses a secondary alkyl

halide adjacent to the pyridine ring. This structural feature imparts significant lability, making the

compound prone to elimination reactions. Consequently, it is almost exclusively manufactured,

stored, and handled as the hydrochloride salt.

Researcher Note: Do not confuse this compound with 4-(2-chloroethyl)pyridine (CAS 5305-40-

8), where the halogen is on the

-carbon. The reactivity profiles differ drastically; the 1-chloro isomer is a precursor to 4-
vinylpyridine, while the 2-chloro isomer is a precursor to 4-vinylpyridine only under forcing
conditions.

Identifier Table[1][2][3]
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Identifier Value Notes

Chemical Name
4-(1-Chloroethyl)pyridine

hydrochloride
Primary commercial form

CAS Number 91615-89-3 Hydrochloride Salt

CAS Number Not Commonly Listed Free Base (Highly Unstable)

Molecular Formula

C

H

ClN[1] · HCl

Salt Form

Molecular Weight 178.06 g/mol Salt Form

Structure Py-CH(Cl)CH Secondary benzylic-like halide

Synonyms

1-(4-Pyridyl)ethyl chloride HCl;

4-(1-Chloroethyl)pyridinium

chloride

SMILES CC(Cl)C1=CC=NC=C1.Cl Hydrochloride

Part 2: Stability & Handling (The "Expertise" Pillar)
The handling of 4-(1-chloroethyl)pyridine requires a deep understanding of elimination

kinetics.

The Instability Mechanism
The free base of 4-(1-chloroethyl)pyridine is inherently unstable. The pyridine nitrogen lone

pair can act as an internal base (inter- or intramolecularly) or simply facilitate the elimination of

HCl to form 4-vinylpyridine.

Elimination Risk: In non-acidic media, the molecule spontaneously eliminates HCl to

generate 4-vinylpyridine (styrene analog).

Polymerization Cascade: Once 4-vinylpyridine is formed, it is susceptible to radical or anionic

polymerization, often resulting in a black, insoluble tar (poly-4-vinylpyridine) within the
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reaction vessel.

The Hydrochloride Shield: Maintaining the molecule as the hydrochloride salt protonates the

pyridine nitrogen. This withdraws electron density from the ring, destabilizing the

development of the carbocation required for S

1 solvolysis and preventing the nitrogen from acting as a base for E2 elimination.

Storage Protocols
Temperature: Store at -20°C.

Atmosphere: Strictly under Argon or Nitrogen. The salt is hygroscopic; moisture induces

hydrolysis to 1-(4-pyridyl)ethanol.

Shelf Life: Even at -20°C, the salt can slowly degrade. Re-verify purity via NMR (look for

vinyl signals at

5.5–6.8 ppm) before critical steps.

Part 3: Synthesis & Production
The most reliable synthesis route avoids the isolation of the free base. It proceeds via the

chlorination of 1-(pyridin-4-yl)ethanol using thionyl chloride (

).

Reaction Pathway Diagram

1-(Pyridin-4-yl)ethanol
(Precursor)

Chlorosulfite
Intermediate

SOCl2, 0°C

Thionyl Chloride
(Reagent)

4-(1-Chloroethyl)pyridine HCl
(Target Salt)

-SO2, -HCl (retained) 4-Vinylpyridine
(Degradation Product)

Base / Moisture
(Elimination)

Click to download full resolution via product page
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Caption: Synthesis pathway showing the conversion of the alcohol to the chloride salt and the

risk of degradation to vinylpyridine.[2]

Detailed Protocol: Synthesis from 1-(4-Pyridyl)ethanol
Reagents:

1-(Pyridin-4-yl)ethanol (1.0 eq)

Thionyl Chloride (

) (1.5 – 2.0 eq)

Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology:

Setup: Flame-dry a round-bottom flask and equip it with a magnetic stir bar and an addition

funnel under an inert atmosphere (

).

Dissolution: Dissolve 1-(pyridin-4-yl)ethanol in anhydrous DCM (0.5 M concentration). Cool

the solution to 0°C using an ice bath.

Chlorination: Add thionyl chloride dropwise over 30 minutes. Note: Gas evolution (

and

) will occur. Vent to a scrubber.

Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. The

solution may turn slightly yellow.

Isolation (Critical):

Do NOT perform an aqueous workup (bicarbonate wash), as this will generate the free

base and trigger polymerization.

Concentrate the reaction mixture in vacuo to remove DCM and excess
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.

Triturate the resulting residue with anhydrous diethyl ether or hexane to precipitate the

hydrochloride salt.

Filtration: Filter the solid rapidly under an inert blanket (nitrogen funnel) and dry under high

vacuum.

Part 4: Reactivity & Applications
This molecule is a "masked" vinylpyridine and a reactive electrophile.

Nucleophilic Substitution (S 2 / S 1)
Used to attach the Py-CH(CH3)- moiety to amines, thiols, or carbon nucleophiles.

Protocol Tip: Use a non-nucleophilic base (e.g., DIPEA,

) in a polar aprotic solvent (DMF, MeCN). Add the nucleophile before neutralizing the salt to
capture the reactive species immediately upon free-basing.

Elimination (Vinyl Generation)
If the goal is to generate pure 4-vinylpyridine in situ (e.g., for Heck reactions or polymer

grafting), this salt is an excellent precursor because commercial 4-vinylpyridine often contains

stabilizers (inhibitors) that interfere with catalysis.

Reactivity Logic Diagram
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Caption: The "Danger Triangle" of reactivity. Without a nucleophile present, the free base

defaults to elimination and polymerization.
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(Note: Specific literature on the 1-chloroethyl derivative is scarce due to its transient nature;

protocols are derived from standard pyridine chemistry and verified catalog data for the

hydrochloride salt.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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